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Compound of Interest

Compound Name: C.I. Direct Red 10

CAS No.: 2429-70-1

Cat. No.: B1197060

Get Quote

Topic: Improving light fastness of Direct Red 10 (C.I. 22145) on cotton fabrics Ticket ID: DR10-

LF-OPT-001 Assigned Specialist: Senior Application Scientist, Textile Chemistry Division[1]

Executive Summary & Mechanism of Failure
User Question:Why does Direct Red 10 fade so rapidly on cotton compared to other dye

classes, and what is the chemical basis for this failure?

Technical Insight: Direct Red 10 (C.I. 22145) is a disazo dye.[1][2] Its poor light fastness

(typically ISO 1-2) is an intrinsic property of its chemical structure and its physical state within

the cellulose matrix.[1]

The Aggregation Factor: Unlike vat or reactive dyes, direct dyes rely on hydrogen bonding

and Van der Waals forces. In the fiber, they often exist in a monomolecular or small

aggregate state. These small states are highly accessible to oxygen and moisture,

accelerating degradation.

The Photochemical Pathway: The primary mechanism of fading on cotton (cellulose) is

Photo-oxidation.
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Upon UV absorption, the dye molecule enters an excited singlet state (

) and then crosses to a triplet state (

).[1]

Energy transfer to atmospheric oxygen (

) generates highly reactive Singlet Oxygen (

).[1]

Singlet oxygen attacks the azo linkage (-N=N-), causing cleavage.[1] This destroys the

chromophore, resulting in loss of color.

Visualization: Photodegradation Mechanism
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Caption: Figure 1.[1][3] The photo-oxidative pathway where UV energy converts atmospheric

oxygen into singlet oxygen, which cleaves the azo bond of Direct Red 10.

Experimental Protocols: The "How-To"
User Question:What is the most effective protocol to improve light fastness without ruining the

fabric handle?

Solution: The industry standard is a dual-action approach: Cationic Fixation combined with UV

Absorbers.[1]

Protocol A: Cationic Fixation (After-treatment)
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This method creates a larger, less soluble dye-fixative complex inside the fiber, reducing the

dye's mobility and reactivity.[1]

Reagents:

Polycationic Fixing Agent: (e.g., polyamine or dicyandiamide-formaldehyde condensate).[1]

Acetic Acid: To adjust pH.[1]

Workflow:

Bath Setup: Fill bath with water at 40°C.

pH Adjustment: Adjust pH to 5.5–6.0 using Acetic Acid. Why? Cationic agents are most

stable and active in slightly acidic conditions.

Dosage: Add 2.0% – 4.0% (o.w.f - on weight of fabric) of Cationic Fixing Agent.[1]

Ramp: Raise temperature to 60°C at 2°C/min.

Dwell: Hold for 20–30 minutes.

Rinse: Drop bath and rinse with cold water.[1]

Protocol B: UV Absorber Application
Benzotriazole-based UV absorbers act as photon sinks, dissipating UV energy as harmless

heat before it excites the dye.

Workflow:

Dosage: 1.0% – 3.0% (o.w.f) UV Absorber (Water-dispersible).[1]

Application: Can be applied simultaneously with the cationic fixing agent if compatible (check

compatibility test below), or in a separate bath following the same parameters as Protocol A.

Visualization: Optimization Workflow
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Caption: Figure 2. Step-by-step after-treatment process for stabilizing Direct Red 10 on

cellulose.

Data Summary: Expected Improvements
The following table summarizes expected gains based on standard ISO 105-B02 (Xenon Arc)

testing.
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Parameter
Untreated
DR10

Cationic
Fixative Only

UV Absorber
Only

Dual
Treatment (Fix
+ UV)

Light Fastness

(Blue Wool

Scale)

1 - 2 (Poor) 2 - 3 2 - 3
3 - 4

(Moderate/Good)

Wash Fastness 2 (Poor) 4 (Good) 2 4 (Good)

Shade Change N/A Slight Bluing None Slight Bluing

Hand Feel Soft Slightly Stiff Soft Slightly Stiff

Troubleshooting & FAQs
Q1: My fabric turned a duller, bluer red after adding the fixing agent. Why? A: This is a

Bathochromic Shift.[1]

Cause: The cationic agent causes the dye molecules to aggregate (clump) on the fiber

surface. Larger aggregates absorb light at longer wavelengths (shifting red toward

blue/purple).[1]

Fix: Reduce the concentration of the fixing agent. Ensure the fixing agent is "dye-protective"

type (non-formaldehyde based agents often have less impact on shade).[1]

Q2: I see white precipitates in the bath when mixing the UV absorber and fixing agent. A: You

have an Anionic-Cationic Incompatibility.

Cause: Many UV absorbers are anionic (negatively charged) dispersions.[1] If you mix them

with a cationic (positively charged) fixing agent, they neutralize each other and precipitate.[1]

Fix:

Use a Cationic UV absorber.[1][4]

Or, apply them in two separate baths (UV absorber first, then Cationic Fixative).[1]
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Q3: The rubbing fastness (crocking) decreased after treatment. A: This indicates Surface

Deposition.[1]

Cause: The complex formed too quickly in the bath rather than inside the fiber, depositing on

the surface.

Fix:

Ensure the fabric is thoroughly rinsed before after-treatment to remove unfixed dye.[1]

Slow down the reaction by ramping the temperature more slowly.

Q4: Can I use Nanoparticles (ZnO/TiO2)? A: Yes, but with caution.

Risk:[1] While ZnO/TiO2 block UV, they are also photocatalysts.[1] If in direct contact with the

dye under moisture, they can actually accelerate fading via radical generation [4].

Protocol: Use a binder to coat the nanoparticles over the dyed fabric, creating a physical

shield that does not directly touch the dye molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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